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For Researchers, Scientists, and Drug Development Professionals

Introduction

ML385 is a potent and selective inhibitor of the Nuclear factor erythroid 2-related factor 2 (Nrf2)
transcription factor, with an 1IC50 of 1.9 yM.[1][2] It functions by blocking the transcriptional
activity of Nrf2, thereby inhibiting the expression of its downstream target genes.[3][4] This
inhibitory action makes ML385 a valuable tool for studying cellular responses to oxidative
stress and for investigating the therapeutic potential of Nrf2 inhibition in diseases such as
cancer.[2][5] Proper handling, including correct solubilization and storage, is critical to ensure
the compound's efficacy and the reproducibility of experimental results. These application notes
provide detailed information and protocols for the use of ML385, with a specific focus on its
solubility and stability in Dimethyl Sulfoxide (DMSO).

Data Presentation
Table 1: Solubility of ML385 in DMSO
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Solubility Value Molar Equivalent Source |/ Vendor Notes
>25 mg/mL >48.87 mM Abcam

Sonication is
50 mg/mL 97.73 mM TargetMol

recommended.

Need ultrasonic; use
25 mg/mL 48.87 mM MedchemExpress newly opened DMSO

as it is hygroscopic.[1]

Moisture-absorbing

20 mg/mL to 100 39.09 mM to 195.46 ] DMSO reduces
Selleck Chemicals N
mg/mL mM solubility; use fresh
DMSO.[6]
_ _ Results in a clear
10 mg/mL 19.55 mM Sigma-Aldrich )
solution.[3]
Molecular Weight of ML385: 511.59 g/mol [2][3][6]
Storage ] Source | Vendor
Form Duration .
Temperature Recommendations
) MedchemExpress,
Solid Powder -20°C 3 years
TargetMol[1][2]
4°C 2 years MedchemExpress|[1]
2-8°C Not specified Sigma-Aldrich[3]
MedchemExpress,
In DMSO -80°C 1to 2 years
TargetMol[1][2]
-20°C 1 year MedchemExpress[1]

Note: To prevent degradation from repeated freeze-thaw cycles, it is highly recommended to
aliquot stock solutions into single-use volumes.[1][7] If a solution in DMSO is stored at -20°C
for over a month, its efficacy should be re-verified.[7]

© 2026 BenchChem. All rights reserved. 2/9 Tech Support


https://www.medchemexpress.com/ML385.html
https://www.selleckchem.com/products/ml385-nrf2-inhibitor.html
https://www.sigmaaldrich.com/US/en/product/sigma/sml1833
https://www.targetmol.com/compound/ml385
https://www.sigmaaldrich.com/US/en/product/sigma/sml1833
https://www.selleckchem.com/products/ml385-nrf2-inhibitor.html
https://www.medchemexpress.com/ML385.html
https://www.targetmol.com/compound/ml385
https://www.medchemexpress.com/ML385.html
https://www.sigmaaldrich.com/US/en/product/sigma/sml1833
https://www.medchemexpress.com/ML385.html
https://www.targetmol.com/compound/ml385
https://www.medchemexpress.com/ML385.html
https://www.medchemexpress.com/ML385.html
https://www.medchemexpress.cn/HandlingInstruction/Handling%20Instructions.pdf
https://www.medchemexpress.cn/HandlingInstruction/Handling%20Instructions.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10763788?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Signaling Pathway and Mechanism of Action

ML385 is a specific inhibitor of the Nrf2 pathway. Under normal conditions, Nrf2 is kept in the
cytoplasm by its repressor protein, Keapl, which facilitates its degradation. Upon exposure to
oxidative stress, Keapl is modified, allowing Nrf2 to translocate to the nucleus. In the nucleus,
Nrf2 heterodimerizes with small Maf proteins and binds to the Antioxidant Response Element
(ARE) in the promoter regions of its target genes, initiating their transcription. ML385 is
understood to directly interact with the Nrf2 protein, specifically the Neh1 domain, which is
responsible for dimerization with Maf proteins.[3][4] This interaction blocks the transcriptional
activity of Nrf2, leading to a reduction in the expression of antioxidant and cytoprotective
genes.[4]
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Caption: Nrf2 signaling pathway and inhibition by ML385.
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Experimental Protocols

Protocol 1: Preparation of a Concentrated ML385 Stock
Solution in DMSO

This protocol describes the preparation of a 25 mg/mL (48.87 mM) stock solution.

Materials:

ML385 powder

Anhydrous or newly opened Dimethyl Sulfoxide (DMSO)[1][6]

Sterile microcentrifuge tubes or vials

Vortex mixer

Bath sonicator

Procedure:

Equilibration: Allow the vial of ML385 powder to equilibrate to room temperature before
opening to prevent moisture condensation.

e Weighing: Accurately weigh the desired amount of ML385 powder in a suitable tube. For
example, weigh 5 mg of ML385.

e Solvent Addition: Add the calculated volume of DMSO to achieve the target concentration. To
make a 25 mg/mL solution with 5 mg of ML385, add 200 pL of DMSO.

o Calculation: Volume (mL) = Mass (mg) / Concentration (mg/mL)
» Dissolution: Tightly cap the vial and vortex thoroughly for 1-2 minutes.

e Sonication: To ensure complete dissolution, place the vial in a bath sonicator for 10-15
minutes.[1][2] Visually inspect the solution to ensure it is clear and free of particulates.[3]
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 Sterilization (Optional): If required for sterile cell culture applications, the stock solution can
be sterilized by filtering through a 0.22 um DMSO-compatible syringe filter.

Protocol 2: Storage and Handling of ML385 Stock
Solutions

Procedure:

 Aliquoting: To avoid repeated freeze-thaw cycles which can degrade the compound, aliquot
the concentrated stock solution into smaller, single-use volumes (e.g., 10-20 uL) in sterile
cryovials or microcentrifuge tubes.[7]

e Long-Term Storage: For long-term stability, store the aliquots at -80°C for up to two years.[1]

[2]

o Short-Term Storage: For shorter periods, storage at -20°C for up to one year is also
acceptable.[1]

e Thawing: When ready to use, thaw a single aliquot at room temperature. Avoid repeated
warming and cooling of the same aliquot.

Protocol 3: Preparation of Working Solutions for In Vitro
Assays

This protocol describes the dilution of the DMSO stock solution for use in cell culture
experiments.

Procedure:

e Thaw Stock: Thaw one aliquot of the concentrated ML385 DMSO stock solution at room
temperature.

» Serial Dilution: Perform serial dilutions of the stock solution directly into the cell culture
medium to achieve the desired final concentrations for your experiment (e.g., 1 uM to 25

uM).[2]
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e Control DMSO Concentration: It is critical to ensure that the final concentration of DMSO in
the culture medium is non-toxic to the cells, typically below 0.5%.[7]

e Vehicle Control: Prepare a vehicle control by adding the same final concentration of DMSO
(without ML385) to the culture medium. This is essential to distinguish the effects of the
compound from any potential off-target effects of the solvent.[8]

o Immediate Use: It is recommended to prepare working solutions fresh for each experiment
and use them immediately.[1]

Experimental Workflow Visualization

The following diagram illustrates the general workflow from receiving the solid compound to its
application in a cell-based assay.
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Caption: Workflow for ML385 solution preparation and use.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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